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Compound of Interest

Compound Name: AZD1208 hydrochloride

Cat. No.: B560551

Technical Support Center: AZD1208
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of AZD1208
hydrochloride in DMSO and aqueous buffers.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for initially dissolving AZD1208 hydrochloride?

Al: The recommended solvent for initially dissolving AZD1208 hydrochloride is dimethyl
sulfoxide (DMSO).

Q2: How do | prepare an aqueous working solution of AZD1208 hydrochloride?

A2: To prepare an agueous working solution, first dissolve AZD1208 hydrochloride in DMSO
to create a concentrated stock solution. Then, dilute this stock solution with the aqueous buffer
of your choice to the desired final concentration.[1]

Q3: What is the mechanism of action of AZD12087?

A3: AZD1208 is an orally available, small-molecule inhibitor that targets all three isoforms of the
PIM kinase (PIM1, PIM2, and PIM3).[2][3] PIM kinases are involved in cell cycle regulation,
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apoptosis, and protein translation.[4][5] By inhibiting these kinases, AZD1208 can lead to cell
cycle arrest and induce apoptosis in cancer cells.[3][6]

Q4: Which signaling pathways are affected by AZD1208?

A4: AZD1208 primarily affects the PIM kinase signaling pathway, which is downstream of the
JAK/STAT pathway.[4][7] Its inhibitory action can modulate the phosphorylation of several
downstream targets, including those involved in the mTOR signaling pathway such as 4E-BP1
and p70S6K.[8][9]

Troubleshooting Guide

Issue: | am seeing precipitation when | dilute my AZD1208 hydrochloride DMSO stock
solution in an aqueous buffer.

e Possible Cause: The concentration of AZD1208 hydrochloride in the final aqueous solution
may be too high, exceeding its solubility limit in the buffer. AZD1208 is sparingly soluble in
agueous buffers.[1]

e Solution:
o Try further diluting your stock solution to a lower final concentration in the aqueous buffer.

o For in vivo studies, consider using a formulation with co-solvents such as PEG300 and
Tween 80 to improve solubility. A common formulation is 10% DMSO, 40% PEG300, 5%
Tween 80, and 45% saline.[10][11][12]

Issue: My powdered AZD1208 hydrochloride appears clumpy or difficult to dissolve in DMSO.
¢ Possible Cause: The compound may have absorbed moisture.
e Solution:

o Ensure you are using fresh, anhydrous DMSO, as moisture can reduce the solubility of
AZD1208.[3]

o Gentle warming of the solution to 37°C and/or sonication can aid in dissolution.[12][13]
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Issue: | am observing inconsistencies in the solubility of AZD1208 hydrochloride in DMSO.

o Possible Cause: There can be batch-to-batch variability in the product. Additionally, the purity
of the DMSO and the presence of moisture can significantly impact solubility.

e Solution:
o Always use high-purity, anhydrous DMSO from a freshly opened bottle.

o If you continue to experience issues, contact your supplier for batch-specific solubility
data.

Data Summary

Solubility of AZD1208 in Various Solvents

Solvent Reported Solubility Source

7.59 mg/mL (20 mM) with o
DMSO ) Tocris Bioscience[14]
gentle warming

7.6 mg/mL (20 mM) with
DMSO ) TargetMol[10]
heating recommended

DMSO 218.95 mg/mL APEXBIO[13]
66.67 mg/mL (175.69 mM) with ) )
DMSO o Life Technologies[12]
sonication
DMSO 75 mg/mL (197.63 mM) Selleck Chemicals[3]

83.3 mg/mL (200.27 mM) with
DMSO o ) MedchemExpress[15]
sonication and warming

DMSO:PBS (pH 7.2) (1:4) ~0.2 mg/mL Cayman Chemical[1]
Water Insoluble Selleck Chemicals[3]
Ethanol Insoluble Selleck Chemicals[3]

Experimental Protocols
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Protocol for Preparing a 10 mM Stock Solution of
AZD1208 Hydrochloride in DMSO

e Materials:

o AZD1208 hydrochloride (powder)

[¢]

Anhydrous dimethyl sulfoxide (DMSO)

o

Sterile microcentrifuge tubes or vials

Vortexer

o

[¢]

Sonicator or water bath at 37°C (optional)
e Procedure:

1. Calculate the required mass of AZD1208 hydrochloride for your desired volume of 10
mM stock solution (Molecular Weight: 379.48 g/mol for the free base).

2. Weigh the calculated amount of AZD1208 hydrochloride powder and place it in a sterile
tube.

3. Add the appropriate volume of anhydrous DMSO to the tube.
4. Vortex the solution until the powder is completely dissolved.

5. If dissolution is slow, you can gently warm the tube in a 37°C water bath for a few minutes
or use a sonicator.[12][13]

6. Once fully dissolved, store the stock solution in aliquots at -20°C or -80°C to avoid
repeated freeze-thaw cycles.[3]

Protocol for Preparing a Working Solution for In Vitro
Cell-Based Assays

o Materials:
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o 10 mM AZD1208 hydrochloride stock solution in DMSO
o Desired aqueous buffer or cell culture medium

o Sterile tubes

e Procedure:
1. Thaw an aliquot of the 10 mM AZD1208 hydrochloride stock solution.

2. Perform a serial dilution of the stock solution with your chosen aqueous buffer or cell
culture medium to achieve the desired final concentration for your experiment.

3. Ensure that the final concentration of DMSO in your working solution is low enough to not

affect your cells (typically < 0.1%).

4. Use the freshly prepared working solution for your experiments. It is not recommended to
store aqueous solutions for more than one day.[1]

Visualizations
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Caption: Experimental workflow for preparing AZD1208 hydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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